molecular formula C8H11N3O5 B8343122 1-(2-Acetoxyethyl)-2-hydroxymethyl-5-nitroimidazole

1-(2-Acetoxyethyl)-2-hydroxymethyl-5-nitroimidazole

Cat. No.: B8343122
M. Wt: 229.19 g/mol
InChI Key: KGGXEPGNGMWSAC-UHFFFAOYSA-N
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Description

1-(2-Acetoxyethyl)-2-hydroxymethyl-5-nitroimidazole is a useful research compound. Its molecular formula is C8H11N3O5 and its molecular weight is 229.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11N3O5

Molecular Weight

229.19 g/mol

IUPAC Name

2-[2-(hydroxymethyl)-5-nitroimidazol-1-yl]ethyl acetate

InChI

InChI=1S/C8H11N3O5/c1-6(13)16-3-2-10-7(5-12)9-4-8(10)11(14)15/h4,12H,2-3,5H2,1H3

InChI Key

KGGXEPGNGMWSAC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCN1C(=CN=C1CO)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 24.25 g. of 1-(2'-acetoxyethyl)-5-nitroimidazole prepared as in Example 4, 15 g. of paraformaldehyde and 150 ml. of dimethylsulfoxide is heated in a sealed tube overnight at 100°-150° C. The dimethylsulfoxide is removed completely at reduced pressure, and the residue is dissolved in water and extracted with chloroform. The chloroform extract is dried and concentrated. The residue is dissolved in ethyl acetate, and the solution is charged on a column of alumina. Elution with ethyl acetate and evaporation of the solvent yields 1-(2'-acetoxyethyl)-2-hydroxymethyl-5-nitroimidazole, m.p. 38°-145° C.
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